N-(2-Methoxybenzyl)ethanamine hydrochloride

• IUPAC Name: N-[(2-methoxyphenyl)methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C10H15NO.ClH/c1-3-11-8-9-6-4-5-7-10(9)12-2;/h4-7,11H,3,8H2,1-2H3;1H
• InChI Key: PMFDBTJTBDKJMD-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC=CC=C1OC.Cl
• Molecular Formula: C10H16ClNO
• Molecular Weight: 201.69 g/mol

Description

N-(2-Methoxybenzyl)ethanamine hydrochloride, with the CAS Number 1158220-65-5, is a chemical compound with a molecular weight of 201.7. It is a solid substance at room temperature.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C10H15NO.ClH/c1-3-11-8-9-6-4-5-7-10 (9)12-2;/h4-7,11H,3,8H2,1-2H3;1H. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a solid substance at room temperature. More detailed physical and chemical properties like solubility, density, etc., are not available in the current resources.

Scientific Research Applications

1. Psychoactive Substance Analysis

N-(2-Methoxybenzyl)ethanamine hydrochloride is studied for its psychoactive effects, particularly as a hallucinogen. Research on this compound focuses on its behavior as a synthetic hallucinogenic compound, with studies examining its locomotor and discriminative stimulus effects in rodents. These studies are crucial for understanding the psychoactive properties and potential hazards of this compound (Gatch, Dolan, & Forster, 2017).

2. Toxicological Analysis

The compound's role in severe intoxications and fatalities, primarily when used illicitly, is a significant focus of scientific research. Studies investigate its toxicological profile, including plasma concentrations in cases of intoxication and post-mortem analysis. This is pivotal for forensic toxicology and understanding the compound's impact on human health (Yoshida et al., 2015).

3. Drug Detection and Quantification

Analytical methods for detecting and quantifying this compound in biological samples are an important research area. These methods include high-performance liquid chromatography and mass spectrometry, essential for clinical toxicology and emergency medicine (Poklis et al., 2013).

4. Pharmacology and Receptor Interaction

Research also delves into the pharmacological aspects of this compound, particularly its interaction with serotonin receptors. Understanding these interactions is vital for comprehending the hallucinogenic effects and potential therapeutic applications of the compound (Rickli et al., 2015).

5. Legal and Regulatory Status

The compound's classification and scheduling under controlled substances legislation are also topics of study. These are important for regulatory bodies, law enforcement, and public health organizations to manage its use and prevent abuse (Federal Register, 2016).

Safety and Hazards

The safety data sheet (MSDS) for N-(2-Methoxybenzyl)ethanamine hydrochloride can provide detailed information about its hazards, handling precautions, and first aid measures. It’s important to handle all chemicals with appropriate safety measures to prevent any harm.

Mechanism of Action

Target of Action

N-(2-Methoxybenzyl)ethanamine hydrochloride, also known as an NBOMe compound, primarily targets the serotonin 5-HT2A receptors . These receptors play a crucial role in cognitive and behavioral processes .

Mode of Action

The compound acts as an agonist at the serotonin 5-HT2A receptors . This means it binds to these receptors and activates them, leading to a series of biochemical reactions .

Biochemical Pathways

Upon activation of the 5-HT2A receptors, the compound affects several biochemical pathways. The initial effects are more related to its direct binding at 5-HT receptors . In later stages, especially for high doses of the drug, dopamine plays an important role .

Pharmacokinetics

It’s known that the compound undergoes extensive metabolism in the liver, primarily via o-dealkylation, hydroxylation, glucuronidation, and combinations thereof .

Result of Action

The activation of the 5-HT2A receptors by this compound can lead to hallucinogenic effects . Case reports describe various toxic effects of usage including tachycardia, hypertension, hallucinations, rhabdomyolysis, acute kidney injury, and even death .